Cas no 2248283-15-8 (Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1))

• Product Name: Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1)
• CAS No: 2248283-15-8
• MF: C₇H₁₆ClNO₃
• MW: 197.659841537476
• CID: 5993760
• PubChem ID: 137919900
• Update Time: 2025-10-31

Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1)
• 2248283-15-8
• Z3400079248
• 2-[2-(dimethylamino)ethoxy]propanoic acid hydrochloride
• EN300-6497863
• 2-[2-(Dimethylamino)ethoxy]propanoic acid;hydrochloride

• Inchi： 1S/C7H15NO3.ClH/c1-6(7(9)10)11-5-4-8(2)3;/h6H,4-5H2,1-3H3,(H,9,10);1H
• InChI Key： KTHZDQIQWAQAOV-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)C(C)C(=O)O.Cl

Computed Properties

• Exact Mass: 197.0818711g/mol
• Monoisotopic Mass: 197.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1)

Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) and its Applications in Modern Chemical Biology

Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1), with the CAS number 2248283-15-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to by its systematic name, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents and biochemical probes. The hydrochloride salt form enhances its solubility in aqueous solutions, making it particularly useful for biological assays and in vitro studies.

The structure of Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) features a carboxylic acid moiety linked to an ethoxy group, which is further substituted with a dimethylamino group. This particular arrangement of functional groups imparts a high degree of reactivity and selectivity, allowing for its application in various synthetic and analytical methodologies. The presence of the hydrochloride counterion not only stabilizes the compound but also influences its pharmacokinetic properties, making it an attractive candidate for drug design and development.

In recent years, there has been growing interest in the use of Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations under mild conditions has made it a preferred choice for medicinal chemists seeking to develop new scaffolds for drug discovery. For instance, the compound can be readily modified through nucleophilic substitution reactions, allowing for the introduction of diverse substituents that can fine-tune its biological activity.

One of the most compelling aspects of Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) is its potential as a ligand in receptor binding studies. The dimethylamino group provides a hydrogen bond acceptor capability, while the ethoxy side chain can interact with hydrophobic pockets of target proteins. This dual functionality has been exploited in the design of small molecule inhibitors targeting enzymes involved in metabolic pathways and signal transduction cascades. Recent studies have demonstrated its efficacy in modulating the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

The pharmaceutical industry has also shown considerable interest in Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) due to its potential as a prodrug or pharmacophore. By leveraging its structural features, researchers have been able to develop derivatives that exhibit improved bioavailability or targeted delivery systems. For example, modifications to the carboxylic acid group can yield esters or amides that are more stable during storage and release their active form under specific physiological conditions.

Moreover, Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) has found applications in agrochemical research as well. Its structural motif is reminiscent of several herbicides and fungicides that are known to interact with plant-specific enzymes. By studying how this compound interacts with biological targets in plants, scientists aim to develop new crop protection agents that are more effective and environmentally sustainable.

The analytical chemistry community has also benefited from the use of Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) as a reference standard and internal standard in various spectroscopic techniques. Its well-defined structure and stability make it an ideal candidate for method development and validation. Additionally, its interaction with metal ions has been explored for potential applications in metal sensing and catalysis.

In conclusion,Propanoic acid, 2-[2-(dimethylamino)ethoxy]-, hydrochloride (1:1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to drive innovation in pharmaceuticals, agrochemicals, and materials science. As research progresses，this compound is expected to play an even greater role in advancing our understanding of biological processes and developing novel therapeutics.